Cas no 874208-91-0 (m-PEG6-CH2CH2COOH)

Technical Introduction for m-PEG6-CH2CH2COOH m-PEG6-CH2CH2COOH is a heterobifunctional polyethylene glycol (PEG) derivative featuring a methoxy-terminated PEG6 spacer and a carboxylic acid functional group. The compound is widely used in bioconjugation and linker chemistry due to its hydrophilic PEG spacer, which enhances solubility and reduces immunogenicity. The terminal carboxylic acid allows for efficient coupling with amines or hydroxyls via standard activation methods (e.g., EDC/NHS). Its well-defined molecular weight (MW: ~356.4 g/mol) and high purity make it suitable for precise modifications in drug delivery, protein PEGylation, and crosslinking applications. The short PEG chain balances flexibility with minimal steric hindrance, facilitating controlled bioconjugation.

m-PEG6-CH2CH2COOH structure

Product Name:m-PEG6-CH2CH2COOH

CAS No:874208-91-0

MF:C₁₆H₃₂O₉

MW:368.41988658905

MDL:MFCD20926396

CID:3162347

Update Time:2025-05-28

m-PEG6-CH2CH2COOH Chemical and Physical Properties

Names and Identifiers

- 3-{2-[2-(2-{2-[2-(2-methoxy-ethoxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-ethoxy}-propionic acid
- 4,7,10,13,16,19,22-Heptaoxatricosanoic acid
- m-PEG7-acid
- mPEG6-CH2CH2COOH
- mPEG6-propionic acid
- m-PEG7-COOH
- m-PEG6-CH2CH2COOH
- 3-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
- BCP11335
- KM5274
- 2,5,8,11,14,17,20-Heptaoxatricosan-23-oic acid
- 2,5,8,11,14,17,20-Heptaoxatricosan-23-oic acid (9CI)
- mPEG7-COOH
- MDL： MFCD20926396
- Inchi： 1S/C16H32O9/c1-19-4-5-21-8-9-23-12-13-25-15-14-24-11-10-22-7-6-20-3-2-16(17)18/h2-15H2,1H3,(H,17,18)
- InChI Key： NOPQIPMESCUIHH-UHFFFAOYSA-N
- SMILES： O=C(CCOCCOCCOCCOCCOCCOCCOC)O

Computed Properties

Exact Mass: 368.20500
Monoisotopic Mass: 368.20463259 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 25
Rotatable Bond Count: 21
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 368.42
XLogP3: -1.3
Topological Polar Surface Area: 102

Experimental Properties

PSA: 101.91000
LogP: 0.20710

m-PEG6-CH2CH2COOH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449038557-1g	2,5,8,11,14,17,20-Heptaoxatricosan-23-oic acid	874208-91-0	95%	1g	$675.00	2023-08-31
Alichem	A449038557-5g	2,5,8,11,14,17,20-Heptaoxatricosan-23-oic acid	874208-91-0	95%	5g	$2209.43	2023-08-31
TRC	H166075-50mg	4,7,10,13,16,19,22-Heptaoxatricosanoic acid	874208-91-0		50mg	$ 220.00	2022-06-04
TRC	H166075-100mg	4,7,10,13,16,19,22-Heptaoxatricosanoic acid	874208-91-0		100mg	$ 365.00	2022-06-04
TRC	H166075-250mg	4,7,10,13,16,19,22-Heptaoxatricosanoic acid	874208-91-0		250mg	$ 725.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20457-1g	m-PEG6-CH2CH2COOH	874208-91-0	98%	1g	4061.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20457-100mg	m-PEG6-CH2CH2COOH	874208-91-0	98%	100mg	2565.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20457-5g	m-PEG6-CH2CH2COOH	874208-91-0	98%	5g	8977.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	CP-1157-1g	m-PEG6-CH2CH2COOH	874208-91-0		1g	5700.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	CP-1157-100mg	m-PEG6-CH2CH2COOH	874208-91-0		100mg	1995.0CNY	2021-07-14